Cas no 1250805-34-5 (2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid)

• Product Name: 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid
• CAS No: 1250805-34-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5820238
• PubChem ID: 61549081
• Update Time: 2025-05-24

2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid
• EN300-1197811
• AKOS010811334
• 1250805-34-5
• 2-(butan-2-yl)imidazo[1,2-a]pyridine-6-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-3-8(2)10-7-14-6-9(12(15)16)4-5-11(14)13-10/h4-8H,3H2,1-2H3,(H,15,16)
• InChI Key： MRBXVMAUKOYHIL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NC(=CN2C=1)C(C)CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid

Introduction to 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid (CAS No. 1250805-34-5)

2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid, identified by the chemical compound code CAS No. 1250805-34-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic derivatives, combining the structural motifs of imidazole and pyridine rings, which are well-documented for their broad spectrum of biological activities. The presence of a butan-2-yl side chain in its structure introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The synthesis and characterization of 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid involve sophisticated chemical methodologies that leverage the reactivity of imidazole and pyridine precursors. The carboxylic acid functionality at the 6-position of the imidazopyridine core not only enhances the molecule's solubility but also provides a site for further derivatization, enabling the development of more complex pharmacological entities. Recent advances in computational chemistry have facilitated the rational design of such compounds, predicting their binding affinities and interactions with biological targets with remarkable accuracy.

One of the most compelling aspects of 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid is its potential role in modulating key biological pathways. Studies have indicated that this compound exhibits inhibitory activity against various enzymes and receptors implicated in inflammatory responses, making it a promising candidate for therapeutic intervention in chronic inflammatory diseases. The butan-2-yl group, in particular, has been shown to enhance binding stability when interacting with protein targets, a feature that is often critical for drug efficacy.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds like 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid is driven by the need for more selective and potent therapeutic agents. The imidazopyridine scaffold is particularly versatile, allowing for structural modifications that can fine-tune biological activity while minimizing off-target effects. Current research is focused on optimizing synthetic routes to improve yield and purity, as well as exploring novel derivatives that may exhibit enhanced pharmacological properties.

The pharmacokinetic profile of CAS No. 1250805-34-5 is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its clinical translation. Preclinical studies have begun to unravel these processes, providing insights into potential dosing regimens and formulation strategies. The carboxylic acid moiety plays a significant role in these processes, influencing both renal clearance and metabolic pathways.

Recent publications highlight the use of 2-(butan-2-yl)imidazo1,2-apyridine-6-carboxylic acid as a scaffold for drug discovery initiatives targeting neurological disorders. The compound's ability to cross the blood-brain barrier has been demonstrated in preliminary experiments, suggesting its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the unmet medical needs in this area and the limited number of effective treatments available.

The role of computational modeling in understanding the interactions between CAS No. 1250805-34-5 and biological targets cannot be overstated. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how this compound binds to its intended receptors. These insights are being used to guide further structural optimization efforts, with the aim of developing more potent and selective analogs.

From a synthetic chemistry perspective, one of the key challenges in working with imidazo1,2-pyridines is achieving regioselectivity during functionalization. However, recent advances in catalytic methods have made it possible to introduce specific functional groups at desired positions with high precision. This has opened up new possibilities for designing molecules with tailored biological activities.

The industrial production of CAS No. 1250805-34-5 is another critical aspect that deserves attention. Scaling up synthetic procedures while maintaining quality control is essential for ensuring consistent supply to researchers and pharmaceutical companies. Collaborative efforts between academic institutions and industry partners are increasingly common in this area, fostering innovation and accelerating the translation of laboratory discoveries into market-ready products.

In conclusion,CAS No. 1250805-34-5, specifically referred to as 2-(butan-2-yliimidazo1,2-pyridinecarboxylic acid, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacological properties makes it an attractive candidate for further research and development across multiple disease areas. As our understanding of biological systems continues to evolve,imidazopyridines like this one will undoubtedly play an increasingly important role in shaping future treatments.